Cas no 1765-48-6 (11H-eicosafluoroundecanoic acid)

• Product Name: 11H-eicosafluoroundecanoic acid
• CAS No: 1765-48-6
• MF: C₁₁H₂F₂₀O₂
• MW: 546.100453853607
• CID: 83938
• PubChem ID: 67550
• Update Time: 2025-11-05

11H-eicosafluoroundecanoic acid Chemical and Physical Properties

Names and Identifiers

• 11H-eicosafluoroundecanoic acid
• Eicosafluoroundecanoicacid
• 11H-Perfluoroundecanoic acid
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-icosafluoroundecanoic acid
• NS00011142
• 11-H-Perfluoroundecanoic acid
• omega-H-Eicosafluorundekansaeure
• Undecanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-eicosafluoro-
• Potassium 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-eicosafluoroundecanoate
• DTXSID5061954
• AKOS003791373
• FT-0607220
• 1765-48-6
• (+)-TROGERSBASE
• 11H-Eicosafluoroundecanoic acid, technical
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-Icosafluoroundecanoicacid
• MFCD00042431
• BRN 1811014
• 11-H-Eicosafluorundekansaeure [German]
• 11-H-Eicosafluorundekansaeure
• CS-0448487
• 11-H-Eicosafluoroundecanoic acid
• Undecanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-eicosafluoro-; 11-H-Eicosafluoroundecanoic acid
• Undecanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-eicosafluoro-
• EINECS 217-184-5
• MMYNPHSPRPZSSN-UHFFFAOYSA-N
• A812192
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-Eicosafluoroundecanoic acid
• omega-H-Eicosafluorundekansaeure [German]
• SCHEMBL981794
• 11-Eicosafluoroundecanoic acid
• Eicosafluoroundecanoic acid

• MDL： MFCD00042431
• Inchi： 1S/C11H2F20O2/c12-1(13)3(14,15)5(18,19)7(22,23)9(26,27)11(30,31)10(28,29)8(24,25)6(20,21)4(16,17)2(32)33/h1H,(H,32,33)
• InChI Key： MMYNPHSPRPZSSN-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(C(=O)O)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(C(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 545.97400
• Monoisotopic Mass: 545.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.7
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.7297 (estimate)
• Melting Point: 102-104°C
• Boiling Point: 249.3°Cat760mmHg
• Flash Point: >100°C
• Refractive Index: 1.292
• PSA: 37.30000
• LogP: 6.05380
• Solubility: Insoluble in water

11H-eicosafluoroundecanoic acid Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：3261
• Hazard Category Code： 34
• Safety Instruction： S36/37/39
• RTECS：YQ2400000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：II
• TSCA：T

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids